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Compound of Interest

Compound Name: 5-Chloro-1-methylimidazole

Cat. No.: B019843 Get Quote

Technical Support Center: 5-Chloro-1-
methylimidazole
This technical support center provides guidance for the safe laboratory handling of 5-Chloro-1-
methylimidazole. Below you will find troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols to ensure the safe and effective use of this

compound in your research.

Safety Data Summary
For quick reference, the table below summarizes key quantitative safety and physical property

data for 5-Chloro-1-methylimidazole.
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Property Value Source(s)

Molecular Formula C₄H₅ClN₂ [1]

Molecular Weight 116.55 g/mol [1][2]

Physical State Liquid [3]

Appearance Pale yellow to Amber [2][3]

Boiling Point 82 - 85 °C / 179.6 - 185 °F [3]

Flash Point 96 °C / 204.8 °F (closed cup) [1][3]

Density 1.250 g/cm³ [3]

Vapor Density 4.02 (Air = 1.0) [4][5]

Water Solubility Insoluble [3]

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving 5-Chloro-1-
methylimidazole.

Q1: My reaction mixture containing 5-Chloro-1-methylimidazole has turned an unexpected

dark color. What should I do?

A1: An unexpected color change could indicate a side reaction or decomposition. 5-Chloro-1-
methylimidazole should be protected from direct sunlight and moisture.[2] It is also

incompatible with strong oxidizing agents.[3][4] Safely quench the reaction, and re-evaluate

your reaction conditions, ensuring all reagents are pure and the reaction is performed under an

inert atmosphere if necessary.

Q2: I observe fumes being emitted from my reaction vessel containing 5-Chloro-1-
methylimidazole. What are these fumes and what precautions should I take?

A2: Hazardous decomposition products can include nitrogen oxides (NOx), carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen chloride gas.[3] Ensure you are working in a well-

ventilated area, preferably a chemical fume hood, to avoid inhalation of these potentially
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irritating and toxic fumes.[4][5] If you feel unwell, immediately move to fresh air and seek

medical advice.[2]

Q3: After my experiment, I have residual 5-Chloro-1-methylimidazole. How should I properly

dispose of it?

A3: Do not dispose of 5-Chloro-1-methylimidazole down the drain.[6] It should be collected in

a suitable, closed container for disposal.[4] Dispose of the contents and container to an

approved waste disposal plant in accordance with local, state, and federal regulations.[3][7]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Chloro-1-methylimidazole?

A1: 5-Chloro-1-methylimidazole is classified as a substance that causes skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[2][4]

Q2: What personal protective equipment (PPE) should I wear when handling 5-Chloro-1-
methylimidazole?

A2: When handling this chemical, you should wear protective gloves, protective clothing, eye

protection (safety glasses or goggles), and face protection.[4] Work should be conducted in a

well-ventilated area, and if necessary, a respirator with an appropriate filter (e.g., type ABEK

(EN14387)) should be used.[1][8]

Q3: How should I store 5-Chloro-1-methylimidazole in the laboratory?

A3: Store in the original, tightly closed container in a dry, cool, and well-ventilated place.[2][6]

Keep it away from heat, sparks, and flame.[4] It is recommended to store it under an inert gas

as it can be air-sensitive. For long-term storage (1-2 years), a temperature of -20°C is

recommended, while for short-term storage (1-2 weeks), -4°C is suitable.[9]

Q4: What should I do in case of accidental skin or eye contact with 5-Chloro-1-
methylimidazole?

A4:
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Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing all contaminated clothing and shoes.[4][5] If skin irritation occurs, get medical

advice/attention.[2]

Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[4][5] If eye irritation

persists, get medical advice/attention.[2]

Q5: What is the appropriate first aid response for inhalation or ingestion of 5-Chloro-1-
methylimidazole?

A5:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2][4] If

the person is not breathing, give artificial respiration.[4][7] If you feel unwell, seek medical

advice.[2]

Ingestion: Rinse the mouth with water.[2] Do NOT induce vomiting.[5][8] If the person is

conscious and alert, they may drink 2-4 cupfuls of milk or water.[5] Seek medical attention.[4]

Q6: What materials are incompatible with 5-Chloro-1-methylimidazole?

A6: 5-Chloro-1-methylimidazole is incompatible with strong oxidizing agents.[3][4]

Q7: How should I handle a spill of 5-Chloro-1-methylimidazole?

A7: For a small spill, absorb it with an inert material such as dry sand or earth, and then place it

into a chemical waste container.[5] Avoid runoff into storm sewers and ditches.[5] Ensure

adequate ventilation and remove all sources of ignition.[5][6] Use spark-proof tools.[6] For

larger spills, evacuate unnecessary personnel and ensure emergency responders have

appropriate protective equipment.[2]

Experimental Protocols
General Protocol for a Nucleophilic Substitution
Reaction using 5-Chloro-1-methylimidazole
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This protocol outlines a general procedure for a nucleophilic substitution reaction where 5-
Chloro-1-methylimidazole acts as the electrophile.

1. Pre-Reaction Setup:

Ensure the reaction will be carried out in a certified chemical fume hood.
Don all necessary PPE: safety glasses with side shields or goggles, a lab coat, and nitrile
gloves.
Set up a clean, dry, round-bottom flask equipped with a magnetic stir bar and a reflux
condenser.
If the reaction is air or moisture-sensitive, assemble the glassware for reaction under an inert
atmosphere (e.g., nitrogen or argon).

2. Reagent Addition:

To the reaction flask, add the nucleophile and the appropriate solvent.
Begin stirring the solution.
Carefully measure the required amount of 5-Chloro-1-methylimidazole in a graduated
cylinder or via syringe.
Slowly add the 5-Chloro-1-methylimidazole to the stirring reaction mixture. An exothermic
reaction may occur, so addition should be controlled.

3. Reaction Execution:

Heat the reaction mixture to the desired temperature using a heating mantle with a
temperature controller.
Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, LC-
MS).

4. Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.
Quench the reaction by slowly adding an appropriate aqueous solution (e.g., water,
saturated sodium bicarbonate).
Transfer the mixture to a separatory funnel and perform a liquid-liquid extraction with a
suitable organic solvent.
Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate or
magnesium sulfate), filter, and concentrate the solvent using a rotary evaporator.
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Purify the crude product using column chromatography, distillation, or recrystallization.

5. Waste Disposal:

Collect all aqueous and organic waste in separate, labeled waste containers.
Dispose of all chemical waste according to your institution's hazardous waste disposal
procedures.
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Caption: Workflow for the safe handling of 5-Chloro-1-methylimidazole.
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Caption: Decision-making process for handling a 5-Chloro-1-methylimidazole spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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